557-91-5

1,1-Dibromoethane

In Stock

• CAS RN:
• 557-91-5

• Formula:
• C2H4Br2

• InChI:
• InChI=1S/C2H4Br2/c1-2(3)4/h2H,1H3

• InChIKey:
• APQIUTYORBAGEZ-UHFFFAOYSA-N

• Exposure to ethylene dibromide primarily occurs from its past use as an additive to leaded gasoline and as a fumigant. Ethylene dibromide is extremely toxic to humans. The chronic (long-term) effects of exposure to ethylene dibromide have not been well documented in humans. Animal studies indicate that chronic exposure to ethylene dibromide may result in toxic effects to the liver, kidney, and the testis, irrespective of the route of exposure. Limited data on men occupationally exposed to ethylene dibromide indicate that long-term exposure to ethylene dibromide can impair reproduction by damaging sperm cells in the testicles. Several animal studies indicate that long-term exposure to ethylene dibromideincreases the incidences of a variety of tumors in rats and mice in both sexes by all routes of exposure. EPA has classified ethylene dibromide as a Group B2, probable human car...

Rac bhff

In Stock

• CAS RN:
• 123557-91-5

• Formula:
• C17H21F3O3

• InChI:
• InChI=1S/C17H21F3O3/c1-14(2,3)9-7-10(15(4,5)6)12-11(8-9)16(22,13(21)23-12)17(18,19)20/h7-8,22H,1-6H3

• InChIKey:
• RVNOANDLZIIFHB-INIZCTEOSA-N

• (R,S)-BHFF is a positive allosteric modulator of GABAB receptors that increases the potency of GABA by 15.3-fold in a GTPγ[35S] binding assay when used at a concentration of 0.3 μM. It is selective for GABAB over a panel of receptors and ion channels at 10 μM, however, it inhibits the cholecystokinin-1 (CCKA) receptor (IC50 = 4.1 μM). (R,S)-BHFF enhances inhibition of the population spike of CA1 pyramidal cells induced by the GABAB receptor antagonist baclofen in rat hippocampal slices. In vivo, (R,S)-BHFF increases the baclofen-induced loss of righting reflex and reverses stress-induced hyperthermia in mice. (R,S)-BHFF (50, 100, and 200 mg/kg) reduces the number of lever responses to alcohol by 30, 65, and 90%, respectively, and increases latency to the first response on the alcohol lever in Sardinian alcohol preferring (sP) rats when administered pre-conditioning at a d...

2-([1,1'-biphenyl]-4-yl)-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)acetamide

In Stock

• CAS RN:
• 1797557-91-5

• Formula:
• C24H25NO3

• InChI:
• InChI=1S/C24H25NO3/c1-27-22-10-6-9-21(16-22)23(28-2)17-25-24(26)15-18-11-13-20(14-12-18)19-7-4-3-5-8-19/h3-14,16,23H,15,17H2,1-2H3,(H,25,26)

• InChIKey:
• DZZGHAYUAGIZOX-UHFFFAOYSA-N

• 2-([1,1'-biphenyl]-4-yl)-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)acetamide is a useful research compound. Its molecular formula is C24H25NO3 and its molecular weight is 375.468. The purity is usually 95%.